Cas no 176961-50-5 (2-(4-bromophenyl)-1,3-oxazole)

• Product Name: 2-(4-bromophenyl)-1,3-oxazole
• CAS No: 176961-50-5
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD04973403
• CID: 112508
• PubChem ID: 11075032
• Update Time: 2025-10-31

2-(4-bromophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)oxazole
• 2-(4-bromophenyl)-1,3-oxazole
• 2-(4-Bromo-phenyl)-oxazole
• Oxazole,2-(4-bromophenyl)-
• 2-(4-bromophenyl)-oxazole
• ACMC-1CGPM
• AG-E-27316
• SureCN1169590
• LAPKDKRJQXERIR-UHFFFAOYSA-N
• 176961-50-5
• F2147-1012
• SCHEMBL1169590
• MFCD04973403
• OXAZOLE, 2-(4-BROMOPHENYL)-
• AM807543
• FT-0708745
• AB21326
• AKOS015835640
• SY023020
• CS-0060218
• J-505917
• A812222
• DTXSID30454315
• EN300-235239
• DB-065169

• MDL： MFCD04973403
• Inchi： 1S/C9H6BrNO/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H
• InChI Key： LAPKDKRJQXERIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC=CO1

Computed Properties

• Exact Mass: 222.96300
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.525
• Boiling Point: 296.6℃ at 760 mmHg
• Flash Point: 133.187 °C
• PSA: 26.03000
• LogP: 3.10410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(4-bromophenyl)-1,3-oxazole

Introduction to 2-(4-bromophenyl)-1,3-oxazole (CAS No. 176961-50-5)

2-(4-bromophenyl)-1,3-oxazole (CAS No. 176961-50-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a bromine substituent at the para position of the phenyl ring introduces additional reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The structure of 2-(4-bromophenyl)-1,3-oxazole consists of an oxazole core linked to a brominated phenyl group. This arrangement not only contributes to its distinct chemical identity but also opens up possibilities for diverse interactions with biological targets. The oxazole ring itself is known for its stability and ability to participate in hydrogen bonding, which is crucial for the design of bioactive molecules. The bromine atom, on the other hand, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of various pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxazole derivatives. The biological significance of 2-(4-bromophenyl)-1,3-oxazole lies in its potential to interact with multiple biological pathways. Preliminary studies have suggested that this compound may exhibit properties relevant to inflammation modulation, neuroprotection, and even antiviral activities. These findings are particularly intriguing given the ongoing need for innovative treatments in these areas.

One of the most compelling aspects of 2-(4-bromophenyl)-1,3-oxazole is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to design more complex molecules with enhanced pharmacological profiles. For instance, by incorporating additional functional groups or exploring analogs with different substituents, scientists aim to optimize potency, selectivity, and pharmacokinetic properties. This approach aligns with the broader trend in drug discovery towards rational design and structure-activity relationship (SAR) studies.

The synthesis of 2-(4-bromophenyl)-1,3-oxazole typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by bromination and subsequent functional group manipulations. The efficiency and scalability of these synthetic protocols are critical factors that influence the feasibility of using this compound in industrial applications. Advances in synthetic methodologies have enabled the production of high-purity 2-(4-bromophenyl)-1,3-oxazole, facilitating its use in both academic research and commercial drug development programs.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 2-(4-bromophenyl)-1,3-oxazole and biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential binding pockets on proteins relevant to various diseases. These computational insights complement experimental efforts by providing a rapid and cost-effective means of screening large libraries of compounds for drug-like properties.

The pharmacokinetic behavior of 2-(4-bromophenyl)-1,3-oxazole is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and metabolic pathways. Such information is crucial for designing clinical trials and ensuring that the compound behaves predictably in vivo.

In conclusion, 2-(4-bromophenyl)-1,3-oxazole (CAS No. 176961-50-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities and synthetic accessibility, make it an attractive scaffold for developing new drugs. As research continues to uncover more about its properties and applications, this compound is poised to contribute significantly to advancements in medicine.